2-chloro-6-fluorobenzyl 4-(aminosulfonyl)benzoate

• IUPAC Name: (2-chloro-6-fluorophenyl)methyl 4-sulfamoylbenzoate
• InChI: InChI=1S/C14H11ClFNO4S/c15-12-2-1-3-13(16)11(12)8-21-14(18)9-4-6-10(7-5-9)22(17,19)20/h1-7H,8H2,(H2,17,19,20)
• InChI Key: MWDQFSYIZJBKOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)COC(=O)C2=CC=C(C=C2)S(=O)(=O)N)F
• Molecular Formula: C14H11ClFNO4S
• Molecular Weight: 343.8 g/mol

Description

2-chloro-6-fluorobenzyl 4-(aminosulfonyl)benzoate, also known as CFMB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized through a multi-step process and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

2-chloro-6-fluorobenzyl 4-(aminosulfonyl)benzoate has been found to have potential applications in a variety of scientific research fields. It has been studied for its anti-inflammatory properties and has been found to inhibit the production of pro-inflammatory cytokines. This compound has also been studied for its potential as a cancer treatment. It has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. Additionally, this compound has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 2-chloro-6-fluorobenzyl 4-(aminosulfonyl)benzoate is not fully understood. However, it has been proposed that this compound inhibits the activity of enzymes such as COX-2 and iNOS, which are involved in the production of pro-inflammatory cytokines. This compound has also been found to induce apoptosis in cancer cells by activating caspase-3 and -9.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been found to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-6-fluorobenzyl 4-(aminosulfonyl)benzoate in lab experiments is its relatively low cost compared to other compounds with similar properties. Additionally, this compound has been found to have low toxicity and is well-tolerated in animal studies. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 2-chloro-6-fluorobenzyl 4-(aminosulfonyl)benzoate. One area of interest is its potential as a treatment for neurodegenerative diseases. Further studies are needed to determine the efficacy of this compound in animal models of these diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential as a cancer treatment. Finally, the development of new synthesis methods for this compound could improve its availability and make it more accessible for scientific research.